Cas no 83326-50-5 (3-(thiophen-2-yl)-4H-1,2,4-triazole)

• Product Name: 3-(thiophen-2-yl)-4H-1,2,4-triazole
• CAS No: 83326-50-5
• MF: C₆H₅N₃S
• MW: 151.188998937607
• CID: 6829190
• PubChem ID: 12762286
• Update Time: 2025-02-21

3-(thiophen-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-2-yl)-1H-1,2,4-triazole
• SY355199
• AKOS012025611
• SCHEMBL3730275
• 83326-50-5
• 3-(2-thienyl)-4H-1,2,4-triazole
• 3-(thiophen-2-yl)-4H-1,2,4-triazole

• Inchi： 1S/C6H5N3S/c1-2-5(10-3-1)6-7-4-8-9-6/h1-4H,(H,7,8,9)
• InChI Key： PHEGUZUFMVZYLQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC=NN1

Computed Properties

• Exact Mass: 151.02041835Da
• Monoisotopic Mass: 151.02041835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.8Ų